Cas no 1847-99-0 (3-Fluorophenyl methyl carbonate)

• Product Name: 3-Fluorophenyl methyl carbonate
• CAS No: 1847-99-0
• MF: C₈H₇FO₃
• MW: 170.137786149979
• CID: 2656274
• PubChem ID: 558131
• Update Time: 2024-02-29

3-Fluorophenyl methyl carbonate Chemical and Physical Properties

Names and Identifiers

• Carbonic acid methyl 3-fluorophenyl ester
• 3-Fluorophenyl methyl carbonate
• Carbonic acid, m-fluorophenyl methyl ester
• MLNFIBBIDYMOOB-UHFFFAOYSA-N
• 3-Fluorophenyl methyl carbonate #

• Inchi： 1S/C8H7FO3/c1-11-8(10)12-7-4-2-3-6(9)5-7/h2-5H,1H3
• InChI Key： MLNFIBBIDYMOOB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OC(=O)OC

Computed Properties

• Exact Mass: 170.038
• Monoisotopic Mass: 170.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds